Cas no 2138170-05-3 ([1-(4-ethylcyclohexyl)-5-iodo-1H-1,2,3-triazol-4-yl]methanamine)

• Product Name: [1-(4-ethylcyclohexyl)-5-iodo-1H-1,2,3-triazol-4-yl]methanamine
• CAS No: 2138170-05-3
• MF: C₁₁H₁₉IN₄
• MW: 334.199834108353
• CID: 6216936
• PubChem ID: 165456619
• Update Time: 2025-05-21

[1-(4-ethylcyclohexyl)-5-iodo-1H-1,2,3-triazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-703830
• 2138170-05-3
• [1-(4-ethylcyclohexyl)-5-iodo-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C11H19IN4/c1-2-8-3-5-9(6-4-8)16-11(12)10(7-13)14-15-16/h8-9H,2-7,13H2,1H3
• InChI Key： XUTXDZYRJWVFJT-UHFFFAOYSA-N
• SMILES： IC1=C(CN)N=NN1C1CCC(CC)CC1

Computed Properties

• Exact Mass: 334.06544g/mol
• Monoisotopic Mass: 334.06544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.7Ų

Additional information on [1-(4-ethylcyclohexyl)-5-iodo-1H-1,2,3-triazol-4-yl]methanamine

CAS No. 2138170-05-3: [1-(4-Ethylcyclohexyl)-5-Iodo-1H-1,2,3-Triazol-4-Yl]Methanamine

The compound with CAS No. 2138170-05-3, named [1-(4-Ethylcyclohexyl)-5-Iodo-1H-1,2,3-Triazol-4-Yl]Methanamine, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a triazole ring system substituted with an ethylcyclohexyl group and an iodine atom. The presence of these functional groups makes it a versatile building block for various applications in drug discovery and advanced materials.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. The triazole ring, a heterocyclic structure known for its stability and reactivity, plays a pivotal role in enabling various chemical transformations. The substitution pattern of the triazole ring in this compound—specifically the 4-position bearing an ethylcyclohexyl group and the 5-position substituted with iodine—provides a platform for further functionalization. This makes it an ideal candidate for exploring new drug candidates targeting specific biological pathways.

In terms of synthesis, researchers have employed innovative methodologies to construct this compound efficiently. One notable approach involves the use of click chemistry principles, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This method not only ensures high yields but also allows for precise control over the substitution pattern of the triazole ring. The incorporation of an ethylcyclohexyl group enhances the compound's solubility and bioavailability, making it more amenable for pharmacological studies.

The iodine atom at the 5-position of the triazole ring introduces additional reactivity, enabling further modifications such as nucleophilic substitution or coupling reactions. These properties have been exploited in recent research to develop novel materials with tailored electronic and mechanical properties. For instance, derivatives of this compound have been used as precursors for constructing advanced polymers and self-healing materials.

From a structural perspective, the ethylcyclohexyl group contributes to the molecule's stereochemical diversity and stability. Its bulky nature can influence the conformational flexibility of the molecule, which is crucial for its interactions with biological targets or other molecules in material applications. The combination of these structural features makes this compound a valuable asset in both academic and industrial research settings.

Moreover, computational studies have provided deeper insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the presence of iodine at the 5-position significantly alters the electron distribution within the triazole ring, enhancing its ability to participate in various chemical reactions. This understanding has facilitated the design of more efficient synthetic routes and has opened new avenues for exploring its applications.

In conclusion, CAS No. 2138170-05-3 represents a cutting-edge compound with immense potential across multiple disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers aiming to push the boundaries of organic synthesis and materials science.